2,4-Dichloro-5-methylbenzoic acid
Overview
Description
2,4-Dichloro-5-methylbenzoic acid is a chemical compound with the molecular formula C8H6Cl2O2 . It is a derivative of benzoic acid, which is a type of aromatic carboxylic acid .
Molecular Structure Analysis
The molecular weight of 2,4-Dichloro-5-methylbenzoic acid is 205.04 . The IUPAC Standard InChI is InChI=1S/C8H6Cl2O2/c1-4-2-5(8(11)12)7(10)3-6(4)9/h2-3H,1H3,(H,11,12) .Scientific Research Applications
X-ray Powder Diffraction Studies
2,4-Dichloro-5-methylbenzoic acid has been investigated using X-ray powder diffraction, which is crucial in understanding its crystalline structure and properties. This method has revealed the compound's monoclinic crystal structure and provided detailed information about its unit-cell parameters, space group, and other physical characteristics (Quevedo, Armas, & Marill, 1998).
Synthesis of Related Compounds
The compound has been a key component in the synthesis of related chemicals. For instance, it's been used in the synthesis of derivatives like 3,5-dichloro-6-ethyl-2,4-dihydroxybenzoic acid, which is found in certain antibiotics. This synthesis process is a cornerstone in the development of pharmaceuticals and other chemical products (Alexy & Scharf, 1991).
Computational Investigations in Co-crystal Formation
It's been used in computational studies to understand the formation of co-crystal salts, such as the pyrimethamine-based novel co-crystal salt. These studies include detailed computational investigations supporting the existence of strong intracomplex hydrogen bonding, which is significant for understanding chemical stability and reactivity (Ashfaq et al., 2020).
Photocatalytic Degradation Studies
2,4-Dichloro-5-methylbenzoic acid has been a subject in the study of photocatalytic degradation. This involves research on how catalysts can facilitate the breakdown of the compound, which is crucial in environmental chemistry and pollution control (Khodami & Nezamzadeh-Ejhieh, 2015).
Electrochemical Degradation
The electrochemical degradation of this compound has been studied for potential applications in wastewater treatment. Understanding how the compound reacts in electrochemical processes is important for developing more efficient and environmentally friendly waste disposal methods (Brillas et al., 2003).
Kilogram-Scale Synthesis
There have been studies on the large-scale synthesis of related compounds like 2,4-dichloro-5-fluorobenzoic acid. These studies are vital for industrial-scale production, offering insights into optimizing reaction conditions and improving yields (Guo, Yu, & Yu, 2018).
Safety and Hazards
properties
IUPAC Name |
2,4-dichloro-5-methylbenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6Cl2O2/c1-4-2-5(8(11)12)7(10)3-6(4)9/h2-3H,1H3,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VZSHNAFYRXEKKI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1Cl)Cl)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6Cl2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.03 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Dichloro-5-methylbenzoic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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